What exactly is DAPI?
DAPI or 4',6-diamidino-2-phenylindole, is a fluorescent stain that binds strongly to adenine-thymine-rich regions in DNA. It is extensively used in the field of fluorescence microscopy. Because DAPI can pass through the cell membrane intact, it can color live and fixed cells. However, it can pass through the membrane less efficiently in live cells. This is a marker of the viability of membranes.
The background of DAPI
The first time DAPI was synthesized was in 1971 in the lab at the time of Otto Dann as part of the search for drugs to treat the disease of trypanosomiasis. While it failed as a medication, further research revealed that it bound firmly to DNA and became fluorescent when it was attached. This resulted in its application to identify mitochondrial DNA during ultracentrifugation in 1...